5-[4-(Allyloxy)-3-iodo-5-methoxybenzylidene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C24H25IN2O4S
• Molecular Weight: 564.4 g/mol
• IUPAC Name: (5Z)-5-[(3-iodo-5-methoxy-4-prop-2-enoxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H25IN2O4S/c1-5-11-27-23(28)21(32-24(27)26-17-7-9-18(29-3)10-8-17)15-16-13-19(25)22(31-12-6-2)20(14-16)30-4/h6-10,13-15H,2,5,11-12H2,1,3-4H3/b21-15-,26-24?
• InChI Key: QFAJARKGNDAVOX-POLMPROESA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC(=C(C(=C2)I)OCC=C)OC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCCN1C(=O)C(=CC2=CC(=C(C(=C2)I)OCC=C)OC)SC1=NC3=CC=C(C=C3)OC

Description

5-[4-(Allyloxy)-3-iodo-5-methoxybenzylidene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a thiazolidinone derivative that has been synthesized using a specific method, and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-[4-(Allyloxy)-3-iodo-5-methoxybenzylidene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one involves the inhibition of cell proliferation and induction of apoptosis in cancer cells. This compound has been found to induce cell cycle arrest at the G2/M phase, which leads to the inhibition of cell proliferation. Additionally, this compound has been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects
In addition to its anticancer activity, 5-[4-(Allyloxy)-3-iodo-5-methoxybenzylidene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been found to have various other biochemical and physiological effects. Studies have shown that this compound has anti-inflammatory, antioxidant, and antimicrobial activities. Additionally, this compound has been found to have neuroprotective effects and has been studied for its potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[4-(Allyloxy)-3-iodo-5-methoxybenzylidene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one in lab experiments is its potent anticancer activity. This compound has been found to be effective against various cancer cell lines, making it a promising candidate for further research in the field of cancer therapeutics. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic to normal cells at high concentrations, which may limit its potential applications in clinical settings.

Future Directions

There are several future directions for research on 5-[4-(Allyloxy)-3-iodo-5-methoxybenzylidene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one. One area of research is the development of more potent derivatives of this compound with improved anticancer activity and reduced toxicity. Additionally, further studies are needed to explore the potential applications of this compound in the treatment of neurodegenerative diseases. Finally, more research is needed to understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
In conclusion, 5-[4-(Allyloxy)-3-iodo-5-methoxybenzylidene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is a promising compound that has been extensively studied for its potential applications in scientific research. This compound has potent anticancer activity, anti-inflammatory, antioxidant, and antimicrobial activities, as well as neuroprotective effects. While there are limitations to using this compound in lab experiments, such as its potential toxicity, there are several future directions for research on this compound that hold promise for the development of new therapeutics and treatments.

Synthesis Methods

The synthesis of 5-[4-(Allyloxy)-3-iodo-5-methoxybenzylidene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one involves the reaction of 5-allyloxy-2-amino-3-iodobenzoic acid with 4-methoxybenzaldehyde and 3-propyl-2-thioxo-1,3-thiazolidin-4-one in the presence of acetic acid and glacial acetic acid. The resulting product is then purified using column chromatography to obtain the final product.

Scientific Research Applications

This compound has been extensively studied for its potential applications in scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells.